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Compound of Interest

Compound Name: Tetrachloroauric acid

Cat. No.: B8796247

Essential Safety and Handling Guide for
Tetrachloroauric Acid

This guide provides immediate safety, operational, and disposal protocols for handling
tetrachloroauric acid, ensuring the protection of laboratory personnel and the environment.
Adherence to these procedures is critical due to the corrosive and hazardous nature of this
chemical.

Tetrachloroauric acid is a corrosive substance that can cause severe skin burns and serious

eye damage.[1][2][3] It may also cause an allergic skin reaction.[1][2] Ingestion is harmful and

can lead to severe damage to the gastrointestinal tract.[3] Therefore, strict adherence to safety
protocols is mandatory.

Personal Protective Equipment (PPE)

The following personal protective equipment is required when handling tetrachloroauric acid
to minimize exposure and ensure personal safety.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles with

side shields and a face shield.

[1]141(5]

Protects against splashes and
dust, preventing severe eye

damage.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile or rubber) tested to
EN 374 standard.[1][2][5] A
complete suit protecting
against chemicals or a lab coat

is also necessary.[4][5][6]

Prevents direct contact with
the skin, which can cause
severe burns and allergic

reactions.

Respiratory Protection

An approved respirator should
be used when dust is
generated or if working outside
a fume hood.[4][5]

Protects against inhalation of

dust, which can be toxic.

Operational Plan: Handling and Storage

Handling:

o Always handle tetrachloroauric acid in a well-ventilated area, preferably within a chemical

fume hood.[4][7]

e Avoid the formation of dust and aerosols during handling.[6][8]

e Prevent contact with skin, eyes, and clothing.[1][2]

e Wash hands thoroughly after handling the substance.[4]

e Do not eat, drink, or smoke in the handling area.[5]

Storage:

» Store in a cool, dry, and well-ventilated place.[4][5]

o Keep the container tightly closed and protected from light, moisture, and air.[4][5]
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o Store away from incompatible materials such as strong bases, metals, and reducing agents.
[4][5] The recommended storage temperature is between 15-25 °C.[1][2]

Emergency Procedures

Eye Contact:

o Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids.[7]
e Seek immediate medical attention from an ophthalmologist.
Skin Contact:

¢ Immediately remove all contaminated clothing.[7]

o Wash the affected area with soap and plenty of water.[7]

» Seek immediate medical attention.

Ingestion:

¢ Rinse the mouth with water.[6]

e Do NOT induce vomiting.[6][7]

o Seek immediate medical attention.[7]

Inhalation:

e Move the person to fresh air.

o If breathing is difficult, provide oxygen.

e Seek immediate medical attention.

Spill Response Workflow

In the event of a spill, follow the steps outlined in the workflow below.
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Spill Detected

Evacuate Immediate Area

:

Don Appropriate PPE

:

Ensure Adequate Ventilation

:

Contain the Spill
(Use inert absorbent material)

i

Collect Spilled Material
(Use non-sparking tools)

:

Place in a Labeled, Sealed Container for Disposal

i

Decontaminate the Area

i

Dispose of as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Workflow for Tetrachloroauric Acid Spill Response
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Disposal Plan

All waste containing tetrachloroauric acid is classified as hazardous waste.[7]

» Collection: Collect waste material in a suitable, closed, and correctly labeled container.[6] Do
not mix with other waste streams.

» Disposal: Dispose of the waste through a licensed professional waste disposal service.[6]
Adhere to all local, state, and federal regulations for hazardous waste disposal.[5]

o Contaminated Packaging: Dispose of the original container as hazardous waste at a special
waste collection point.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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